BENGHE Foundational & Exploratory

Check Availability & Pricing

Anhydrous Calcium Citrate: A Comprehensive
Technical Guide for Pharmaceutical
Development

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Calcium citrate, anhydrous
CAS No.: 7693-13-2; 813-94-5
Cat. No.: B2430290
Get Quote
& J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous calcium citrate (Casz(CeHs0O7)2) is the calcium salt of citric acid, devoid of water
molecules within its crystal lattice.[1] It is a widely utilized compound in the pharmaceutical,
nutraceutical, and food industries as a calcium supplement, excipient, and food additive
(E333).[2][3] Its high calcium content, bioavailability, and stability make it a preferred choice in
various formulations.[4][5] This technical guide provides an in-depth overview of the core
physical and chemical properties of anhydrous calcium citrate, complete with detailed
experimental protocols for their determination, to support research, development, and quality
control activities.

Core Physicochemical Properties

Anhydrous calcium citrate is a white, odorless, crystalline powder with a neutral to slightly
sandy taste.[1][5] It is chemically stable under dry and cool conditions.
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Quantitative Data Summary

The key quantitative physical and chemical properties of anhydrous calcium citrate are
summarized in the tables below for easy reference and comparison.

Table 1: General and Molecular Properties

Property Value References

tricalcium bis(2-
IUPAC Name hydroxypropane-1,2,3- [6]

tricarboxylate)

Tricalcium dicitrate, Calcium
Synonyms ) ) ) [31[7]
citrate tribasic

CAS Number 813-94-5 [21[7]
Molecular Formula C12H10Caz014 [61[7]
Molecular Weight 498.43 g/mol [2][6]
Calcium Content Approximately 24.1% [21[81[9]

Table 2: Physical Characteristics
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Property Value References
White to off-white crystalline

Appearance [1][10]
powder

Odor Odorless [2][11]

Taste Neutral, slightly sandy/salty [1][11]

Density ~1.63 - 2.4 g/cm3 [1112]
Sparingly soluble (0.85 g/L at

Solubility in Water paringy ( J [2]
18°C, 0.95 g/L at 25°C)

Solubility in Alcohol Insoluble [2][12]

pH (in aqueous suspension) 6.5-8.5 [13]

Melting Point Decomposes [2][11]

- Onset of decomposition above

Decomposition Temperature [13]

120°C
Table 3: Crystal Structure Information

Property Value References

Crystal System Triclinic [8]
Three-dimensional network of

Key Structural Feature [14][15]

Ca coordination polyhedra

Experimental Protocols

Detailed methodologies for determining the key physical and chemical properties of anhydrous

calcium citrate are provided below. These protocols are based on standard pharmaceutical

testing procedures.

Determination of Bulk and Tapped Density

This protocol follows the principles outlined in USP General Chapter <616>.[6][11][15]
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Objective: To determine the bulk and tapped densities of anhydrous calcium citrate powder,

which are critical for understanding its flowability and compressibility.

Apparatus:

Graduated cylinder (250 mL)
Tapped density tester
Balance with a precision of 0.1 g

Sieve with 1.0 mm mesh

Procedure:

Sample Preparation: Pass a sufficient quantity of anhydrous calcium citrate through a 1.0
mm sieve to break up any agglomerates.

Untapped (Bulk) Density Measurement: a. Weigh the empty graduated cylinder. b. Gently
pour a known mass (e.g., 100 g) of the sieved powder into the graduated cylinder without
compacting it. c. Level the top of the powder without compressing it and read the unsettled
apparent volume (Vo) to the nearest graduated unit. d. Calculate the bulk density (p_bulk)
using the formula: p_bulk = mass / Vo.

Tapped Density Measurement: a. Place the graduated cylinder containing the powder onto
the tapped density tester. b. Subject the cylinder to a specified number of taps (e.g., 500
taps) from a fixed height (e.g., 14 + 2 mm). c. Read the tapped volume (V_f). d. Repeat the
tapping in increments (e.g., 750 taps) until the difference between successive volume
measurements is less than 2%. e. Calculate the tapped density (p_tapped) using the
formula: p_tapped = mass/ V_f.

Determination of pH (Aqueous Suspension)

This protocol is based on the principles of USP General Chapter <791>.[1][2][14][16]

Objective: To measure the pH of an aqueous suspension of anhydrous calcium citrate.

Apparatus:
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e pH meter with a glass electrode and a reference electrode, capable of a resolution of 0.01
pH units.

e Magnetic stirrer and stir bar

» Beakers

o Standard buffer solutions (pH 4.0, 7.0, and 10.0)
Procedure:

o Calibration: Calibrate the pH meter using the standard buffer solutions according to the
manufacturer's instructions.

o Sample Preparation: Prepare a 1% (w/v) suspension of anhydrous calcium citrate in
deionized water.

o Measurement: a. Place the beaker with the suspension on the magnetic stirrer and add the
stir bar. b. Immerse the pH electrode in the suspension and stir gently to ensure
homogeneity. c. Allow the reading to stabilize and record the pH value. d. Perform the
measurement at a controlled temperature (e.g., 25 £ 2 °C).

Thermal Analysis (Decomposition)

This protocol outlines the use of Thermogravimetric Analysis (TGA) and Differential Scanning
Calorimetry (DSC).[8][9][17][18][19][20][21][22][23][24]

Objective: To determine the thermal stability and decomposition profile of anhydrous calcium
citrate.

Apparatus:
o Thermogravimetric Analyzer (TGA)
 Differential Scanning Calorimeter (DSC)

e Sample pans (aluminum or platinum)
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» Nitrogen gas supply (for inert atmosphere)
Procedure:

o TGA Measurement: a. Accurately weigh a small amount of the sample (5-10 mg) into a TGA
sample pan. b. Place the pan in the TGA furnace. c. Heat the sample at a constant rate (e.qg.,
10 °C/min) under a nitrogen atmosphere. d. Record the mass loss as a function of
temperature. The onset of significant mass loss indicates the beginning of decomposition.

» DSC Measurement: a. Accurately weigh a small amount of the sample (2-5 mg) into a DSC
sample pan and seal it. b. Place the sample pan and an empty reference pan in the DSC
cell. c. Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere. d.
Record the heat flow as a function of temperature. Endothermic or exothermic peaks can
indicate phase transitions or decomposition.

Crystal Structure Analysis by X-Ray Diffraction (XRD)

This protocol provides a general workflow for XRD analysis.[5][25][26][27][28]

Objective: To confirm the crystalline nature and identify the crystal structure of anhydrous
calcium citrate.

Apparatus:

o X-ray diffractometer with a copper (Cu) Ka radiation source
o Sample holder

» Data acquisition and analysis software

Procedure:

o Sample Preparation: Finely grind the anhydrous calcium citrate powder to ensure random
orientation of the crystals. Pack the powder into the sample holder.

o Data Collection: a. Place the sample holder in the diffractometer. b. Set the instrument
parameters (e.g., voltage, current, scan range, step size, and scan speed). c. Initiate the X-
ray scan over a defined range of 20 angles (e.g., 5° to 50°).
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o Data Analysis: a. Process the resulting diffraction pattern to identify the peak positions (20
values) and their intensities. b. Compare the obtained diffraction pattern with reference
patterns from crystallographic databases (e.g., ICDD) to confirm the identity and phase purity
of the anhydrous calcium citrate.

Mandatory Visualizations
Experimental Workflow for Physicochemical
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Caption: Experimental workflow for the characterization of anhydrous calcium citrate.

Relationship between Hydrated and Anhydrous Calcium
Citrate

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b2430290/docs?utm_src=pdf-body-img#anhydrous-calcium-citrate-a-comprehensive-technical-guide-for-pharmaceutical-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2430290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Heating (>120°C)
Calcium Citrate Tetrahydrate Dehydration > Anhydrous Calcium Citrate
(Caz(CeHs07)2:4H20) Exposure to Humidit (Ca3(CsHs07)2)

Click to download full resolution via product page

Caption: Interconversion between hydrated and anhydrous forms of calcium citrate.

Conclusion

This technical guide has provided a detailed overview of the essential physical and chemical
properties of anhydrous calcium citrate, a compound of significant interest in pharmaceutical
and related industries. The tabulated data offers a quick reference for key parameters, while
the detailed experimental protocols provide a solid foundation for quality control and research
activities. The provided visualizations aim to clarify the characterization workflow and the
relationship between the anhydrous and hydrated forms of this important calcium salt. A
thorough understanding and precise measurement of these properties are fundamental to
ensuring the quality, safety, and efficacy of products containing anhydrous calcium citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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